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Introduction
Cadmium is a toxic heavy metal that poses significant risks to human health and the

environment. Its detection and quantification in various samples, such as water and industrial

effluents, are of paramount importance. Spectrophotometry offers a simple, cost-effective, and

accessible method for this purpose. Cadion, also known as 1-(4-nitrophenyl)-3-(4-

phenylazophenyl)triazene, is a chromogenic reagent that forms a stable, colored complex with

cadmium(II) ions in an alkaline medium, allowing for their quantitative determination.[1] This

application note provides a detailed protocol for the spectrophotometric determination of

cadmium using Cadion, tailored for researchers, scientists, and professionals in drug

development.

Principle
In an alkaline solution, cadmium ions (Cd²⁺) react with Cadion to form a red-colored complex.

[1] The intensity of the color, which is directly proportional to the cadmium concentration, is

measured spectrophotometrically. The presence of a non-ionic surfactant, such as Triton X-

100, can enhance the sensitivity and stability of the complex.[2][3] The absorbance of the

cadmium-Cadion complex is typically measured at its wavelength of maximum absorbance

(λmax), which is approximately 480-490 nm.[2][4]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of cadmium using Cadion, based on reported literature values.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax) of Cd-

Cadion Complex

480 - 490 nm [2][4]

Apparent Molar Absorptivity
1.19 x 10⁵ L mol⁻¹ cm⁻¹ (at

480 nm with Triton X-100)
[2]

Linear Range (Beer's Law)
0 - 8 µg of Cd in 25 ml of

solution
[2]

pH of Measurement Solution 9.3 - 9.7 [1]

Reaction Time 2 minutes [1]

Color Stability At least 60 minutes [1]

Experimental Protocol
This protocol outlines the necessary steps for the preparation of reagents, construction of a

calibration curve, and analysis of a sample containing cadmium.

1. Reagents and Materials

Cadmium (Cd) Standard Stock Solution (1000 mg/L): Dissolve 1.000 g of pure cadmium

metal in a minimal amount of concentrated nitric acid and dilute to 1000 mL with deionized

water. Alternatively, use a commercially available certified standard.

Cadmium (Cd) Working Standard Solution (10 mg/L): Dilute 1.0 mL of the stock solution to

100 mL with deionized water. Prepare fresh daily.

Cadion Reagent Solution (0.05% w/v): Dissolve 0.05 g of Cadion in 100 mL of ethanol or a

suitable organic solvent.
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Alkaline Buffer Solution (pH 9.5): Prepare a suitable buffer, such as a borate buffer, and

adjust the pH to 9.5 using a pH meter.

Triton X-100 Solution (2% v/v): Dissolve 2 mL of Triton X-100 in 98 mL of deionized water.

Masking Agent Solution: To mitigate interferences, a mixture of ascorbic acid, Rochelle salt

(potassium sodium tartrate), potassium cyanide, and potassium fluoride can be used.[2]

Caution: Potassium cyanide is highly toxic and should be handled with extreme care in a

well-ventilated fume hood.

Formalin (for demasking)[2]

Spectrophotometer (Visible range)

Cuvettes (1 cm path length)

Volumetric flasks and pipettes

pH meter

2. Preparation of Calibration Curve

Pipette 0, 0.5, 1.0, 2.0, 4.0, and 6.0 mL of the 10 mg/L cadmium working standard solution

into a series of 25 mL volumetric flasks. This will correspond to 0, 0.2, 0.4, 0.8, 1.6, and 2.4

mg/L of Cd.

To each flask, add 1 mL of the masking agent solution (if necessary to overcome

interferences).

Add 1 mL of the Triton X-100 solution.

Add 2 mL of the Cadion reagent solution.

Add the alkaline buffer solution to bring the volume up to the mark.

Mix the solutions thoroughly and allow them to stand for 2 minutes for the color to develop.

[1]
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Measure the absorbance of each solution at the λmax (e.g., 480 nm) against the blank

solution (the one with 0 mL of cadmium standard).

Plot a graph of absorbance versus cadmium concentration (in mg/L).

3. Sample Preparation and Analysis

Take a known volume of the sample solution in a 25 mL volumetric flask. The sample pH

should be adjusted to be within the range of 3-11 before analysis.[5] If the sample is turbid, it

should be filtered.[1]

Follow steps 2-6 as described in the "Preparation of Calibration Curve" section. If interfering

ions are present, the masking and demasking steps are crucial.[2]

Measure the absorbance of the sample solution at the same wavelength used for the

calibration curve.

Determine the concentration of cadmium in the sample by referring to the calibration curve.

Interference Management
Several foreign ions can interfere with the determination of cadmium. The interference of these

ions can often be eliminated by using a suitable masking agent.[2] For instance, a mixture of

ascorbic acid, Rochelle salt, potassium cyanide, and potassium fluoride can effectively mask

many interfering ions.[2] Subsequently, cadmium can be specifically demasked using formalin

before the addition of Cadion.[2] A dual-wavelength spectrophotometric approach, measuring

absorbance at both the peak of the cadmium chelate (e.g., 477 nm) and the peak of the

reagent itself (e.g., 566 nm), can also help to minimize background interference.[3]

Experimental Workflow and Signaling Pathway
Diagrams
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Caption: Experimental workflow for cadmium determination.
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Caption: Principle of Cadion-based cadmium detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1417142#spectrophotometric-determination-of-
cadmium-using-cadion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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